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Compound of Interest

Compound Name: 2-Butylimidazole

Cat. No.: B045925 Get Quote

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency procedures for 2-
Butylimidazole (CAS No. 50790-93-7). As a key intermediate in pharmaceutical synthesis, a

thorough understanding of its properties and associated hazards is paramount to ensuring

laboratory safety and experimental integrity.[1]

Core Toxicological Profile and Hazard Identification
2-Butylimidazole is classified as a hazardous substance. The primary risks associated with

this compound are skin irritation, serious eye irritation, and potential respiratory irritation.[2] It is

crucial to understand that while some safety data sheets (SDS) for related butylimidazole

isomers indicate high toxicity (fatal if inhaled or in contact with skin), the data for 2-
Butylimidazole (CAS 50790-93-7) primarily points towards severe irritant properties.[3][4][5]

However, due to the structural similarities and the potential for incomplete toxicological data, a

cautious approach is warranted.

GHS Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information. The classification for 2-Butylimidazole is summarized

below.
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Hazard Class Category Hazard Statement Source

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[2][6]

Serious Eye

Damage/Irritation
2

H319: Causes serious

eye irritation
[2][6]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[2][7]

This table summarizes the primary GHS classifications for 2-Butylimidazole based on

available safety data sheets.

Physical and Chemical Properties
Understanding the physical state of 2-Butylimidazole is key to anticipating its behavior in the

laboratory.

Property Value Source

Appearance
White to orange/green

crystalline powder
[1][8]

Molecular Formula C₇H₁₂N₂ [1]

Molecular Weight 124.19 g/mol [1]

Storage Temperature 0-8°C [1]

Risk Mitigation: Exposure Controls and Personal
Protective Equipment (PPE)
A multi-layered approach, starting with engineering controls and supplemented by appropriate

PPE, is essential for safely handling 2-Butylimidazole. The causality behind these measures

is to create physical barriers and dilute potential exposures to below harmful levels.
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Engineering Controls
Ventilation: All handling of 2-Butylimidazole solid or solutions should be conducted within a

certified chemical fume hood.[3] This is the primary engineering control to prevent inhalation

of dust or vapors. Facilities must be equipped with an eyewash station and a safety shower

in close proximity to the handling area.[9]

Isolation: For larger quantities or repeated operations, consider using a glove box or other

closed-system handling techniques to minimize direct contact.

Personal Protective Equipment (PPE)
The selection of PPE is not merely a checklist; it is a critical system to protect the user from the

specific hazards of the chemical.

Eye and Face Protection: Chemical safety goggles are mandatory.[2] For tasks with a higher

risk of splashing, a face shield should be worn in addition to goggles.

Skin Protection:

Gloves: Wear chemically impermeable gloves.[6] Nitrile gloves are a common and

effective choice, but always check the manufacturer's glove compatibility chart for

breakthrough times.

Lab Coat: A standard lab coat is required, but for tasks involving significant quantities, a

chemically resistant apron or suit should be considered.

Respiratory Protection: If working outside of a fume hood is unavoidable (e.g., during a large

spill), a NIOSH/MSHA approved respirator with an appropriate organic vapor cartridge is

necessary.[4]

Laboratory Protocols: Handling, Storage, and
Disposal
Adherence to standardized protocols is the foundation of a safe laboratory environment.

General Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b045925?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/348414
https://pim-resources.coleparmer.com/sds/09018.pdf
https://www.fishersci.com/store/msds?partNumber=SB02028DA&productDescription=2-BUTYL-1H-IMIDAZOLE-4-C+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.echemi.com/sds/2-buthylimidazole-pd180727124364.html
https://www.fishersci.com/store/msds?partNumber=AC442770250&productDescription=N-BUTYLIMIDAZOLE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A systematic approach to handling ensures that safety is integrated into the experimental

process from start to finish.

Preparation Phase

Handling Phase

Post-Handling Phase

Consult SDS

Verify Fume Hood
Functionality

Don Appropriate PPE

Weigh/Dispense
in Fume Hood

Perform Experiment

Securely Close
Primary Container

Decontaminate
Work Surface

Segregate Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: Systematic workflow for handling 2-Butylimidazole.

Storage Requirements
Proper storage is critical to maintaining the chemical's stability and preventing hazardous

reactions.

Conditions: Store in a cool, dry, and well-ventilated area, with a recommended temperature

between 0-8°C.[1][5] The container must be kept tightly closed.[3]

Incompatibilities: Avoid storing with strong oxidizing agents, acids, acid anhydrides, and acid

chlorides.[4][10] These substances can trigger exothermic or other hazardous reactions.

Security: For certain highly toxic butylimidazole isomers, regulations require storing them in a

locked cabinet or an area with restricted access.[3][4] It is best practice to apply this level of

security to 2-Butylimidazole as well.

Waste Disposal
All waste containing 2-Butylimidazole must be treated as hazardous.

Segregation: Collect all contaminated solids (e.g., weigh paper, paper towels) and liquids in

a dedicated, clearly labeled hazardous waste container.

Labeling: The waste container must be labeled "Hazardous Waste" and list "2-
Butylimidazole" as a component.

Disposal: Dispose of the waste through your institution's environmental health and safety

(EHS) office. Do not discharge to sewer systems.[6]

Emergency Procedures
Immediate and correct response to an emergency can significantly mitigate harm.

First-Aid Measures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[2][6]

Skin Contact: Take off all contaminated clothing immediately.[3] Wash the affected skin area

with soap and plenty of water for at least 15 minutes. If skin irritation occurs, get medical

advice.[2][6]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person

is not breathing, begin artificial respiration (do not use mouth-to-mouth). Seek immediate

medical attention.[3][6]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[6] Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[6]

Accidental Release Measures (Spill Cleanup)
A clear, logical response is necessary to contain and clean a spill safely.
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SPILL DETECTED

Evacuate Immediate Area
& Alert Others

Step 1

Don Emergency PPE
(incl. Respirator if needed)

Step 2

Contain Spill with
Inert Absorbent Material

Step 3

Carefully Collect Material
into Waste Container

Step 4

Decontaminate Spill Area

Step 5

Seal & Label
Hazardous Waste

Step 6

Report Incident to EHS

Step 7

Click to download full resolution via product page

Caption: Emergency response logic for a 2-Butylimidazole spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

A water spray can be used to cool containers and suppress vapors.[11]

Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon

monoxide, carbon dioxide, and nitrogen oxides (NOx).[2][4]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and inhalation of toxic fumes.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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